Cas no 126062-63-3 (tert-butyl 3-(bromomethyl)benzoate)

• Product Name: tert-butyl 3-(bromomethyl)benzoate
• CAS No: 126062-63-3
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• MDL: MFCD16620833
• CID: 1005788
• PubChem ID: 14591193
• Update Time: 2025-04-20

tert-butyl 3-(bromomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 3-Bromomethyl-benzoic acid tert-butyl ester
• tert-butyl 3-(bromomethyl)benzoate
• tert-butyl 3-bromomethylbenzoate
• Benzoic acid, 3-(bromomethyl)-, 1,1-dimethylethyl ester
• SCHEMBL127411
• A904202
• 3-Bromomethyl-benzoic acid tert-butyl ester, AldrichCPR
• EN300-130245
• tert.-butyl 3-(bromomethyl)benzoate
• DTXSID50561954
• FWVVBSNKXPFYMT-UHFFFAOYSA-N
• AS-30377
• 3-(bromomethyl)benzoic acid tert-butyl ester
• SY148486
• BFA06263
• tert-butyl-3-(bromomethyl)benzenecarboxylate
• 3-(Bromomethyl)-benzoic acid tert-butyl ester
• SB32343
• 126062-63-3
• tert-butyl3-(bromomethyl)benzoate
• MFCD16620833
• AKOS024258333

• MDL： MFCD16620833
• Inchi： 1S/C12H15BrO2/c1-12(2,3)15-11(14)10-6-4-5-9(7-10)8-13/h4-7H,8H2,1-3H3
• InChI Key： FWVVBSNKXPFYMT-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(=C1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 270.02555
• Monoisotopic Mass: 270.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters